Cas no 106064-38-4 (Pentanoic acid, 3-oxo-5-(phenylmethoxy)-, hexyl ester)
106064-38-4 structure
Product Name:Pentanoic acid, 3-oxo-5-(phenylmethoxy)-, hexyl ester
CAS No:106064-38-4
MF:C18H26O4
MW:306.396646022797
CID:1170300
Update Time:2024-07-26
Pentanoic acid, 3-oxo-5-(phenylmethoxy)-, hexyl ester Chemical and Physical Properties
Names and Identifiers
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- Pentanoic acid, 3-oxo-5-(phenylmethoxy)-, hexyl ester
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- Inchi: 1S/C18H26O4/c1-2-3-4-8-12-22-18(20)14-17(19)11-13-21-15-16-9-6-5-7-10-16/h5-7,9-10H,2-4,8,11-15H2,1H3
- InChI Key: QSVPRCVMWWNGEJ-UHFFFAOYSA-N
- SMILES: C(OCCCCCC)(=O)CC(=O)CCOCC1=CC=CC=C1
Computed Properties
- Exact Mass: 306.18318
Experimental Properties
- Density: 1.041±0.06 g/cm3(Predicted)
- Boiling Point: 408.0±25.0 °C(Predicted)
- PSA: 52.6
- pka: 10.49±0.46(Predicted)
Pentanoic acid, 3-oxo-5-(phenylmethoxy)-, hexyl ester Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
106064-38-4 (Pentanoic acid, 3-oxo-5-(phenylmethoxy)-, hexyl ester) Related Products
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- 3089-55-2(Benzyl octyl adipate)
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- 189625-51-2(Octadecanedioic acid,1-(phenylmethyl) ester)
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